Cas no 41480-07-3 (3-methylphenyl benzenesulfonate)

• Product Name: 3-methylphenyl benzenesulfonate
• CAS No: 41480-07-3
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 927006
• PubChem ID: 347808
• Update Time: 2025-04-19

3-methylphenyl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-methylphenyl benzenesulfonate
• (3-methylphenyl) benzenesulfonate
• 3-Benzolsulfonyloxy-toluol
• AC1L885K
• benzenesulfonic acid m-tolyl ester
• Benzolsulfonsaeure-m-tolylester
• NSC406672
• m-tolyl benzenesulphonate
• SCHEMBL4127164
• NSC-406672
• Benzenesulfonic acid, m-tolyl ester
• 41480-07-3
• DTXSID40324419
• m-tolyl benzenesulfonate

• Inchi： 1S/C13H12O3S/c1-11-6-5-7-12(10-11)16-17(14,15)13-8-3-2-4-9-13/h2-10H,1H3
• InChI Key： STHKCLFVJLLODK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 248.05076
• Monoisotopic Mass: 248.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37
• LogP: 3.84350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters